Cas no 1805330-32-8 (4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine
• CAS No: 1805330-32-8
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4800696
• Update Time: 2025-07-22

4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-6(9)2-1-14-5(7(10,11)12)4(15)3(2)13/h1,6,15H,(H2,13,14)
• InChI Key： ABJBIKZFVMZJJE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(=C1N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.4
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine

Professional Introduction to 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine (CAS No. 1805330-32-8)

4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805330-32-8, is characterized by its unique structural features, which include the presence of both difluoromethyl and trifluoromethyl substituents, along with an amino and a hydroxyl group. These structural attributes make it a promising candidate for further exploration in drug development, particularly in the synthesis of novel therapeutic agents.

The significance of this compound lies in its potential applications in the design of bioactive molecules. The incorporation of fluorine atoms, such as those in the difluoromethyl and trifluoromethyl groups, is well-documented for enhancing metabolic stability, lipophilicity, and binding affinity to biological targets. These properties are crucial for the development of drugs that require prolonged half-lives and improved pharmacokinetic profiles. In recent years, there has been a surge in research focusing on fluorinated pyridines as key structural motifs in medicinal chemistry, owing to their versatility and efficacy.

Recent studies have highlighted the role of 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine in the development of inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, researchers have explored its potential as a precursor in synthesizing compounds that modulate kinases and transcription factors. The hydroxyl group in its structure provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop innovative therapeutics.

The synthesis of 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine-containing groups often necessitates specialized methodologies to ensure high yields and purity. Advances in synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination protocols, have made it feasible to construct complex fluorinated pyridines more efficiently. These advancements are crucial for scaling up production and making such compounds more accessible for research purposes.

In the realm of drug discovery, the compound's structural features make it a valuable building block for libraries of bioactive molecules. High-throughput screening (HTS) campaigns often rely on diverse chemical scaffolds to identify lead compounds with desired pharmacological properties. 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine can be incorporated into such libraries to screen for interactions with biological targets relevant to diseases such as cancer, inflammation, and neurodegeneration. The presence of both polar and non-polar substituents enhances its likelihood of binding to proteins and nucleic acids, making it a versatile candidate for drug design.

The pharmacological potential of this compound has also been explored in preclinical models. Initial studies suggest that derivatives derived from 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine exhibit promising activities against certain disease-related pathways. For example, modifications at the amino and hydroxyl positions have led to compounds with inhibitory effects on enzymes overexpressed in tumor cells. Additionally, the fluorinated moieties contribute to improved pharmacokinetic profiles, including enhanced solubility and bioavailability. Such characteristics are essential for translating preclinical findings into clinical success.

The future directions for research involving 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine are multifaceted. One area of focus is the development of more efficient synthetic routes that minimize waste and improve scalability. Another key direction is the exploration of novel derivatives through structure-activity relationship (SAR) studies. By systematically modifying different functional groups within the molecule, researchers can uncover new pharmacological activities and optimize existing ones. Furthermore, computational methods such as molecular modeling can aid in predicting binding interactions and designing more effective drug candidates.

The broader impact of this compound on pharmaceutical innovation cannot be overstated. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like 4-Amino-5-(difluoromethyl)-3-hydroxy-2-(trifluoromethyl)pyridine play a pivotal role in advancing these goals. Their unique structural features provide a foundation for developing next-generation therapeutics that address unmet medical needs. Collaborative efforts between academic researchers and industry scientists are essential to harnessing the full potential of such compounds and translating laboratory discoveries into tangible benefits for patients worldwide.